Cas no 5937-11-1 (Cedrelanol)

Cedrelanol structure
Cedrelanol structure
Product Name:Cedrelanol
CAS No:5937-11-1
MF:C15H26O
MW:222.366344928741
CID:369782
PubChem ID:160799
Update Time:2025-04-19

Cedrelanol Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aR)-
    • (1S,4S,4aR,8aR)-4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-ol
    • 10-epi-α-Cadinol
    • 1-Naphthalenol, 1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S-(1alpha,4alpha,4aalpha,8abeta))-
    • 4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydro-1-naphthalenol-, (1S-(1alpha,4alpha,4aalpha,8abeta))-
    • -Cadinol
    • Cadinol T
    • Cadinol, epi-α
    • Cedrela
    • epi- α- &#964
    • epi-α-Cadinol
    • T-Cadinol
    • α-epi-Cadinol
    • SCHEMBL3679160
    • tau-Cadinol
    • Cedrelanol
    • (1S,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol
    • T Cadinol
    • 10beta-cadin-4-en-10-ol
    • 10betaH-Cadin-4-en-10-ol (8CI)
    • 5937-11-1
    • CHEMBL2228955
    • Q67865683
    • 10-Epi-alpha-Cadinol
    • C21695
    • 10-Epicadinol
    • epi-alpha-Cadinol
    • (1S,4S,4aR,8aR)-1,6-dimethyl-4-(propan-2-yl)-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-ol
    • epi-Cadinol
    • CHEBI:138042
    • Inchi: 1S/C15H26O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)9-13(12)14/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13-,14+,15-/m0/s1
    • InChI Key: LHYHMMRYTDARSZ-XQLPTFJDSA-N
    • SMILES: O[C@@]1(C)CC[C@@H](C(C)C)[C@@H]2C=C(C)CC[C@H]21

Computed Properties

  • Exact Mass: 222.19848
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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